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Introduction
Indium triiodide (InI₃) is an inorganic compound that has garnered significant interest within

the research and development sectors of materials science and organic synthesis. This

technical guide provides a detailed overview of the discovery of its constituent element, indium,

the historical and contemporary synthesis of indium triiodide, its key physicochemical

properties, and its applications, particularly as a Lewis acid catalyst. This document is intended

for researchers, scientists, and professionals in drug development and related fields.

Discovery and History
The story of indium triiodide begins with the discovery of its metallic element, indium. In 1863,

at the Freiberg School of Mines in Germany, physicists Ferdinand Reich and Hieronymus

Theodor Richter were examining zinc blende ores for the presence of thallium using a

spectroscope.[1][2][3] During their analysis, they observed a brilliant indigo-blue spectral line

that did not correspond to any known element.[1][3] This unique spectral signature led them to

conclude they had discovered a new element.[1] They named it "indium," derived from the Latin

word indicum, meaning violet or indigo, in honor of its characteristic spectral line.[4][5]

Ferdinand Reich, being color-blind, relied on his assistant, Hieronymus Richter, to observe and

describe the spectral lines.[3] Shortly after its spectroscopic identification, Richter succeeded in

isolating the new element in 1864.[5] The initial synthesis of indium compounds, including the

halides, followed the isolation of the element. While a singular definitive publication detailing

the very first synthesis of indium triiodide by Reich and Richter is not readily available, early
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preparations of indium halides were achieved through the direct reaction of indium metal with

the respective halogens.[6][7]

Physicochemical Properties of Indium Triiodide
Indium triiodide is a crystalline solid that exists in different polymorphic forms, most notably a

yellow (β-form) and a red (α-form).[6] The yellow form is more common at room temperature

and possesses a monoclinic crystal structure, existing as dimeric molecules of In₂I₆.[6] The red

form is believed to have a structure where indium is six-coordinate.[6] The compound is known

to be hygroscopic.[6]

Quantitative Data
The following tables summarize the key quantitative properties of indium triiodide based on

available literature. Discrepancies in reported values, such as for the melting point, are noted

and reflect variations in experimental conditions and sample purity across different studies.

Table 1: General and Physical Properties of Indium Triiodide

Property Value References

Chemical Formula InI₃ [6]

Molar Mass 495.53 g/mol [6]

Appearance
Yellow to yellow-brown

crystalline solid
[8][9]

Melting Point 210 °C [6][8]

Density 4.69 g/cm³ [6][8]

Crystal Structure (β-form) Monoclinic, P2₁/c [6]

Table 2: Crystallographic Data for β-Indium Triiodide
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Parameter Value Reference

Space Group P2₁/c [6]

a 9.837 Å [6]

b 6.102 Å [6]

c 12.195 Å [6]

β 107.69° [6]

Table 3: Solubility of Indium Triiodide

Solvent Solubility Reference

Water Highly soluble [6]

Chloroform Soluble [1]

Benzene Soluble [1]

Experimental Protocols for Synthesis
Several methods have been established for the synthesis of indium triiodide. The choice of

method often depends on the desired purity and scale of the product.

Direct Reaction of Elements (Vapor Phase)
This method involves the direct combination of indium metal and iodine vapor at elevated

temperatures.

Protocol:

Place a known quantity of high-purity indium metal in a quartz reaction tube.

Place a stoichiometric amount of iodine in a separate container within the reaction tube,

positioned at a cooler section.

Evacuate the reaction tube and seal it.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Indium(III)_iodide
https://en.wikipedia.org/wiki/Indium(III)_iodide
https://en.wikipedia.org/wiki/Indium(III)_iodide
https://en.wikipedia.org/wiki/Indium(III)_iodide
https://en.wikipedia.org/wiki/Indium(III)_iodide
https://www.benchchem.com/product/b076962?utm_src=pdf-body
https://en.wikipedia.org/wiki/Indium(III)_iodide
https://www.vedantu.com/chemistry/indium
https://www.vedantu.com/chemistry/indium
https://www.benchchem.com/product/b076962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the end of the tube containing the indium metal to a temperature sufficient to melt the

indium (above 157 °C).

Gently heat the iodine to induce sublimation, allowing the iodine vapor to pass over the

molten indium.

The reaction 2 In + 3 I₂ → 2 InI₃ occurs, and the indium triiodide product typically deposits

in a cooler part of the tube.[6]

After the reaction is complete, cool the tube to room temperature and carefully collect the

crystalline product.

Synthesis in Solution
Indium triiodide can also be prepared by reacting indium metal with a solution of iodine in a

suitable organic solvent.

Protocol:

Suspend a thin foil or powder of indium metal in degassed n-hexane under an inert

atmosphere (e.g., argon).

Add a 1.5 molar equivalent of iodine to the suspension.

Reflux the mixture for 1-3 hours.

Cool the reaction mixture to room temperature, which will cause the indium triiodide to

precipitate.

Collect the precipitate by filtration, wash with fresh solvent, and dry under vacuum.[10]

Another solution-based method involves the dissolution of indium in hydroiodic acid followed by

evaporation.

Protocol:

Dissolve indium metal in concentrated hydroiodic acid (HI).
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Carefully evaporate the resulting solution to dryness.

The solid residue is indium triiodide.[6]

Applications in Organic Synthesis: Lewis Acid
Catalysis
Indium triiodide is a versatile Lewis acid catalyst in a variety of organic transformations.[11] Its

utility stems from its ability to activate substrates towards nucleophilic attack. One notable

application is in the synthesis of thioethers.

Catalytic Thioether Synthesis
Indium triiodide catalyzes the direct coupling of alkyl acetates with thiosilanes to produce

thioethers. Mechanistic studies suggest that InI₃ can facilitate both Sₙ1 and Sₙ2 pathways

depending on the substrate.

Below is a generalized workflow for this catalytic process.

Reactants

Catalyst

Intermediate Formation

Products

Alkyl Acetate (R-OAc)
Activated Complex

[R-OAc--InI₃]

Coordination

Thiosilane (R'-SSiMe3)

Thioether (R-SR')

Indium Triiodide (InI₃)

Nucleophilic Attack
by R'-SSiMe₃

Byproduct (AcOSiMe₃)Formation

Catalyst
Regeneration

Click to download full resolution via product page

Caption: Catalytic cycle for InI₃-mediated thioether synthesis.
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The reaction is initiated by the coordination of the Lewis acidic indium triiodide to the oxygen

atom of the alkyl acetate, activating it for nucleophilic attack by the thiosilane. This process

demonstrates the utility of indium triiodide in facilitating carbon-sulfur bond formation under

relatively mild conditions.

Structural Chemistry
The crystal structure of the common yellow β-form of indium triiodide is composed of dimeric

In₂I₆ molecules. In this structure, each indium atom is tetrahedrally coordinated to four iodine

atoms. Two of the iodine atoms act as bridging ligands between the two indium centers.

The structural arrangement of the In₂I₆ dimer is depicted below.

Caption: Dimeric structure of Indium Triiodide (In₂I₆).

Conclusion
Indium triiodide, a compound stemming from the serendipitous discovery of its parent

element, has evolved from a laboratory curiosity to a valuable tool in modern chemistry. Its

well-defined physicochemical properties and predictable reactivity as a Lewis acid have

established its role in specialized applications, particularly in the synthesis of complex organic

molecules. This guide has provided a comprehensive overview of its history, synthesis, and

properties, offering a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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